![molecular formula C12H18Cl3FN2 B2426662 N-(3-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride CAS No. 1349717-73-2](/img/structure/B2426662.png)
N-(3-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride” is a chemical compound with the molecular formula C12H17Cl2FN2 . It is used for research and development .
Molecular Structure Analysis
The molecular structure of “N-(3-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride” can be found on various chemical databases . The compound has a molecular weight of 279.18 .
Scientific Research Applications
- Gefitinib , chemically known as N-(3-chloro-4-fluorophenyl)-7-methoxy-6-(3-morpholin-4-ylpropoxy) quinazolin-4-amine, is a tyrosine kinase inhibitor. It specifically targets the epidermal growth factor receptor (EGFR) and has been registered as an anti-cancer drug in Japan, Australia, and the USA for third-line treatment of chemoresistant non-small cell lung carcinoma (NSCLC) patients .
- 4-Fluorobenzyl cyanide , a sterically-hindered solvent, has been investigated for its role in enhancing electrochemical kinetics in LIBs. This study provides insights into solvent steric control and coordination chemistry engineering, potentially improving battery performance .
- The 3-chloro-4-fluorophenyl motif serves as a key intermediate in the synthesis of various inhibitors. For instance, 1-[(3-chloro-4-fluorophenyl)methyl]piperazine has been explored as a potential drug candidate .
Cancer Therapy and Tyrosine Kinase Inhibition
Electrochemical Kinetics Enhancement in Lithium-Ion Batteries (LIBs)
Drug Discovery and Medicinal Chemistry
Fluorinated Pyridine Synthesis
Safety and Hazards
properties
IUPAC Name |
N-[(3-chloro-4-fluorophenyl)methyl]piperidin-4-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClFN2.2ClH/c13-11-7-9(1-2-12(11)14)8-16-10-3-5-15-6-4-10;;/h1-2,7,10,15-16H,3-6,8H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZYONWKFCVJFRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NCC2=CC(=C(C=C2)F)Cl.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl3FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Chloro-4-fluorobenzyl)piperidin-4-amine dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.